(2-Fluoro-6-(2H-1,2,3-triazol-2-yl)phenyl)(hexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)methanone

• Molecular Formula: C15H16FN5O
• Molecular Weight: 301.32 g/mol
• IUPAC Name: 2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[3,4-c]pyrrol-5-yl-[2-fluoro-6-(triazol-2-yl)phenyl]methanone
• InChI: InChI=1S/C15H16FN5O/c16-12-2-1-3-13(21-18-4-5-19-21)14(12)15(22)20-8-10-6-17-7-11(10)9-20/h1-5,10-11,17H,6-9H2
• InChI Key: BQNSPEXGQDYWAJ-UHFFFAOYSA-N
• Canonical SMILES: C1C2CN(CC2CN1)C(=O)C3=C(C=CC=C3F)N4N=CC=N4

Description

(2-Fluoro-6-(2H-1,2,3-triazol-2-yl)phenyl)(hexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)methanone is a useful research compound. Its molecular formula is C15H16FN5O and its molecular weight is 301.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-(2-Fluoro-6-[1,2,3]triazol-2-yl-benzoyl)-hexahydro-pyrrolo[3,4-c]pyrrole-2-carboxylic acid tert-butyl ester (1.3 g, 3.21 mmol) was taken up in DCM (6.0 mL) and TFA (3.0 mL) was added. The mixture was allowed to stir at rt for 1 hr. Solvent was removed and then taken back up in DCM and basified with 1N aq. NaOH. The layers were separated. The aqueous was extracted 2 more time with DCM (and a small amount of MeOH). The organics were combined, dried (Na2SO4), filtered, and concentrated to provide the desired free base product, (2-fluoro-6-[1,2,3]triazol-2-yl-phenyl)-(hexahydro-pyrrolo[3,4-c]pyrrol-2-yl)-methanone, as a viscous/foamy residue that was found to be very hydroscopic (950.6 mg, 93.3%). MS (ESI): mass calculated for C15H16FN5O, 301.32, m/z found 302.2 [M+H]+. 1H NMR (400 MHz, CDCl3): 7.90-7.73 (m, 3H), 7.54-7.42 (m, 1H), 7.19-7.10 (m, 1H), 3.85-2.65 (m, 10H).